2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 2-ethoxy-6-[(4-methoxyanilino)methyl]phenol
• InChI: InChI=1S/C16H19NO3/c1-3-20-15-6-4-5-12(16(15)18)11-17-13-7-9-14(19-2)10-8-13/h4-10,17-18H,3,11H2,1-2H3
• InChI Key: DESXHAFRHYUMCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CNC2=CC=C(C=C2)OC

Description

2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol is a chemical compound with the molecular formula C16H19NO3 and a molecular weight of 273.33 g/mol . This compound is primarily used in proteomics research and is known for its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol typically involves the reaction of 2-ethoxyphenol with 4-methoxybenzylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but it is likely that similar synthetic routes are scaled up using industrial reactors and optimized reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate, usually under acidic or basic conditions.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride, typically under anhydrous conditions.

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and alkylating agents (e.g., methyl iodide), often under reflux conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, reduction may yield alcohols, and substitution may yield various substituted phenols .

Scientific Research Applications

2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Employed in proteomics research to study protein interactions and functions.

Medicine: Investigated for potential therapeutic applications due to its unique structural properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes . The exact molecular targets and pathways involved are still under investigation, but it is believed to affect signaling pathways related to cell growth and differentiation .

Comparison with Similar Compounds

Similar Compounds

2-Methoxy-6-{(E)-[(4-methylphenyl)imino]methyl}phenol: Similar in structure but with a different substituent on the phenyl ring.

4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline: Shares the methoxyphenylamino group but differs in the rest of the structure.

Uniqueness

2-Ethoxy-6-{[(4-methoxyphenyl)amino]methyl}phenol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific research applications and potential therapeutic uses .